Cas no 1806590-77-1 (1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one
• CAS No: 1806590-77-1
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5000511
• Update Time: 2025-06-08

1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrClO/c1-6-4-3-5-8(12)9(6)10(11)7(2)13/h3-5,10H,1-2H3
• InChI Key： FFLXOLIKIUCNGK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one (CAS: 1806590-77-1) and Its Applications in Chemical Biology and Pharmaceutical Research

1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one (CAS: 1806590-77-1) is a chemical compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and chloro-substituted phenyl ketone structure, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of interest is the role of 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in resistant forms of cancer. The study highlighted the compound's ability to serve as a scaffold for further structural optimization.

In addition to its applications in oncology, 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when incorporated into larger molecular frameworks, exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional beta-lactam antibiotics.

The synthetic versatility of 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one has also been a subject of recent research. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route for this compound, leveraging palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to scalability and purity, making the compound more accessible for large-scale pharmaceutical applications. The study also explored its use in the synthesis of chiral intermediates, which are critical for the development of enantioselective drugs.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one. Pharmacokinetic studies have indicated that some derivatives exhibit limited bioavailability, necessitating further structural modifications. Ongoing research is focused on improving the metabolic stability and tissue penetration of these molecules, as highlighted in a recent review in Expert Opinion on Drug Discovery.

In conclusion, 1-Bromo-1-(2-chloro-6-methylphenyl)propan-2-one (CAS: 1806590-77-1) represents a valuable scaffold in modern drug discovery, with applications spanning oncology, antimicrobial therapy, and synthetic chemistry. Continued research into its derivatives and mechanisms of action is expected to yield new therapeutic candidates in the coming years. The compound's versatility and the recent methodological advances in its synthesis underscore its potential to address unmet medical needs.